Cas no 5667-64-1 (4-[(4-bromophenyl)(hydroxy)methylidene]-1-(5-tert-butylisoxazol-3-yl)-5-(4-nitrophenyl)pyrrolidine-2,3-dione)

• Product Name: 4-[(4-bromophenyl)(hydroxy)methylidene]-1-(5-tert-butylisoxazol-3-yl)-5-(4-nitrophenyl)pyrrolidine-2,3-dione
• CAS No: 5667-64-1
• MF: C₂₀H₁₉NO₄S₂
• MW: 401.499162912369
• CID: 1599859
• Update Time: 2024-09-11

4-[(4-bromophenyl)(hydroxy)methylidene]-1-(5-tert-butylisoxazol-3-yl)-5-(4-nitrophenyl)pyrrolidine-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 4-[(4-bromophenyl)(hydroxy)methylidene]-1-(5-tert-butylisoxazol-3-yl)-5-(4-nitrophenyl)pyrrolidine-2,3-dione
• Benzenesulfonamide, 4-methyl-N-[(4-methylphenyl)sulfonyl]-N-phenyl-

• Inchi： 1S/C20H19NO4S2/c1-16-8-12-19(13-9-16)26(22,23)21(18-6-4-3-5-7-18)27(24,25)20-14-10-17(2)11-15-20/h3-15H,1-2H3
• InChI Key： PEXSARCCIAFWQO-UHFFFAOYSA-N
• SMILES： C1(S(N(S(C2=CC=C(C)C=C2)(=O)=O)C2=CC=CC=C2)(=O)=O)=CC=C(C)C=C1

Computed Properties

• Exact Mass: 525.0536
• Monoisotopic Mass: 525.053548
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 4
• Complexity: 850
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 130

Experimental Properties

• Density: 1.545
• Melting Point: 183 °C
• Boiling Point: 697.3°C at 760 mmHg
• Flash Point: 375.5°C
• Refractive Index: 1.655
• PSA: 126.78
• pka: -8.72±0.50(Predicted)